Cas no 65247-75-8 (1-Methyl-1H-indole-2-carbothioamide)

• Product Name: 1-Methyl-1H-indole-2-carbothioamide
• CAS No: 65247-75-8
• MF: C₁₀H₁₀N₂S
• MW: 190.264800548553
• CID: 2793618
• PubChem ID: 12398330
• Update Time: 2025-10-29

1-Methyl-1H-indole-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• DTXSID30496336
• 1-Methyl-1H-indole-2-carbothioamide
• EN300-1827114
• 65247-75-8

• Inchi： 1S/C10H10N2S/c1-12-8-5-3-2-4-7(8)6-9(12)10(11)13/h2-6H,1H3,(H2,11,13)
• InChI Key： ILQJGSAYMOOQFE-UHFFFAOYSA-N
• SMILES： S=C(C1=CC2C=CC=CC=2N1C)N

Computed Properties

• Exact Mass: 190.05646950Da
• Monoisotopic Mass: 190.05646950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-Methyl-1H-indole-2-carbothioamide

1-Methyl-1H-indole-2-carbothioamide (CAS No. 65247-75-8): A Comprehensive Overview

1-Methyl-1H-indole-2-carbothioamide (CAS No. 65247-75-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This indole derivative is particularly notable for its carbothioamide functional group, which contributes to its distinct reactivity and utility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its role in pharmaceutical intermediates and material science applications.

The molecular structure of 1-Methyl-1H-indole-2-carbothioamide features a methyl-substituted indole core, which is a common motif in many biologically active molecules. This structural feature makes it a valuable building block for the synthesis of more complex compounds. The carbothioamide group (-C(=S)-NH₂) attached to the indole ring enhances its versatility in chemical reactions, particularly in heterocyclic chemistry and medicinal chemistry research. Recent studies have explored its potential as a precursor for anticancer agents and antimicrobial compounds, aligning with current trends in drug discovery.

In the context of green chemistry and sustainable synthesis, 1-Methyl-1H-indole-2-carbothioamide has been investigated for its role in environmentally friendly chemical processes. The compound's relatively stable nature and predictable reactivity make it suitable for catalyzed reactions and one-pot syntheses, which are key focus areas in modern chemical research. These attributes have led to increased demand from research laboratories and specialty chemical manufacturers worldwide.

The synthesis of 1-Methyl-1H-indole-2-carbothioamide typically involves the reaction of 1-methylindole-2-carboxylic acid with thionyl chloride, followed by treatment with ammonia. This straightforward synthetic route contributes to its accessibility for research purposes. Recent advancements have focused on optimizing this process to improve yield and purity, addressing common questions from researchers about synthesis scalability and cost-effectiveness.

From a commercial perspective, 1-Methyl-1H-indole-2-carbothioamide is primarily supplied by specialty chemical vendors and research chemical suppliers. The market for this compound has shown steady growth, particularly in regions with strong pharmaceutical research sectors such as North America, Europe, and Asia. Current pricing trends reflect its status as a research-grade chemical, with variations based on purity levels and quantity requirements.

Quality control for 1-Methyl-1H-indole-2-carbothioamide typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent requirements of pharmaceutical research and academic studies. Storage recommendations generally suggest keeping the material in a cool, dry place, protected from moisture and light, which are common concerns for researchers handling this compound.

Recent patent literature reveals growing interest in 1-Methyl-1H-indole-2-carbothioamide derivatives for various applications. These include potential uses in organic electronics, photovoltaic materials, and as ligands in catalysis. Such developments align with current industry trends toward functional materials and sustainable technologies, making this compound particularly relevant in today's research landscape.

For researchers working with 1-Methyl-1H-indole-2-carbothioamide, safety considerations include standard laboratory precautions such as using personal protective equipment and working in a well-ventilated area. While not classified as highly hazardous, proper handling procedures are essential, as with all research chemicals. These safety aspects are frequently addressed in technical data sheets provided by suppliers.

The future outlook for 1-Methyl-1H-indole-2-carbothioamide appears promising, with potential expansions into new application areas. Ongoing research into indole-based therapeutics and advanced materials suggests that demand for this compound and its derivatives may continue to grow. Its combination of structural features and synthetic accessibility positions it as a valuable tool for chemical innovation across multiple disciplines.

In summary, 1-Methyl-1H-indole-2-carbothioamide (CAS No. 65247-75-8) represents an important building block in modern chemical research. Its unique properties and versatility make it valuable for drug discovery, material science, and synthetic chemistry applications. As research continues to uncover new potential uses for this compound, its significance in scientific and industrial contexts is likely to increase, making it a compound worth watching in the coming years.